Cas no 1805493-35-9 (Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate)

• Product Name: Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate
• CAS No: 1805493-35-9
• MF: C₁₃H₁₄F₂N₂O₂
• MW: 268.259270191193
• CID: 4946162
• Update Time: 2025-06-07

Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate

• Inchi： 1S/C13H14F2N2O2/c1-2-19-12(18)5-8-3-9(6-16)10(7-17)4-11(8)13(14)15/h3-4,13H,2,5,7,17H2,1H3
• InChI Key： FSJVUDXQUSXMSF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)C(C#N)=CC=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 354
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate

Research Brief on Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate (CAS: 1805493-35-9)

Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate (CAS: 1805493-35-9) is a novel chemical entity that has recently garnered attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique difluoromethyl and cyano functional groups, has shown promising potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its applications in the development of enzyme inhibitors and receptor modulators, particularly in the context of inflammatory and metabolic diseases.

The synthesis of Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate involves a multi-step process that includes the introduction of the difluoromethyl group via selective fluorination reactions. Researchers have optimized the reaction conditions to achieve high yields and purity, which is critical for its subsequent use in pharmaceutical applications. The compound's structural features, such as the electron-withdrawing cyano group and the lipophilic difluoromethyl moiety, contribute to its enhanced stability and bioavailability, making it an attractive candidate for further development.

Recent pharmacological studies have explored the compound's potential as a precursor for the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, preliminary data suggest that derivatives of Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate exhibit inhibitory activity against certain kinases and proteases, which are implicated in cancer and autoimmune disorders. These findings highlight the compound's versatility and its potential to serve as a scaffold for the design of new therapeutic agents.

In addition to its pharmacological applications, Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate has also been investigated for its role in chemical biology. Researchers have utilized this compound as a probe to study enzyme-substrate interactions and to elucidate mechanisms of action in complex biological systems. Its ability to selectively modify target proteins has provided valuable insights into the molecular basis of various diseases, paving the way for the development of targeted therapies.

Despite these promising developments, challenges remain in the optimization of Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate for clinical use. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed in future studies. Ongoing research aims to refine the compound's pharmacokinetic and pharmacodynamic properties, with the ultimate goal of advancing it into preclinical and clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate (CAS: 1805493-35-9) represents a promising candidate in the field of medicinal chemistry, with potential applications in drug discovery and chemical biology. Its unique structural features and biological activity make it a valuable tool for researchers seeking to develop novel therapeutics. Continued investigation into its properties and applications will likely yield significant advancements in the treatment of various diseases.